4-{[(3,4-dichlorophenyl)amino]methylene}-2-phenyl-1,3-oxazol-5(4H)-one

• IUPAC Name: 4-[(3,4-dichlorophenyl)iminomethyl]-2-phenyl-1,3-oxazol-5-ol
• InChI: InChI=1S/C16H10Cl2N2O2/c17-12-7-6-11(8-13(12)18)19-9-14-16(21)22-15(20-14)10-4-2-1-3-5-10/h1-9,21H
• InChI Key: WYHGTNYLDCNGFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=C(O2)O)C=NC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H10Cl2N2O2
• Molecular Weight: 333.2 g/mol

Description

4-{[(3,4-dichlorophenyl)amino]methylene}-2-phenyl-1,3-oxazol-5(4H)-one, also known as DCPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DCPO is a heterocyclic compound that contains both an oxazole and an imine group, making it a versatile molecule that can be used in various chemical reactions.

Mechanism of Action

The exact mechanism of action of 4-{[(3,4-dichlorophenyl)amino]methylene}-2-phenyl-1,3-oxazol-5(4H)-one is still unclear, but it is believed to act by inhibiting various enzymes and proteins involved in cell growth and proliferation. This compound has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that plays a crucial role in DNA replication and cell division.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. In vivo studies have shown that this compound can inhibit tumor growth and metastasis in animal models.

Advantages and Limitations for Lab Experiments

4-{[(3,4-dichlorophenyl)amino]methylene}-2-phenyl-1,3-oxazol-5(4H)-one has several advantages and limitations for use in lab experiments. One advantage is its versatility, as it can be used in various chemical reactions to synthesize novel compounds. Another advantage is its potential applications in medicinal chemistry and material science. One limitation is its potential toxicity, as it has been shown to exhibit cytotoxic effects in some cell lines.

Future Directions

There are several future directions for research on 4-{[(3,4-dichlorophenyl)amino]methylene}-2-phenyl-1,3-oxazol-5(4H)-one. One direction is to further explore its potential applications in medicinal chemistry, particularly as an anticancer agent. Another direction is to investigate its potential use as a building block for the synthesis of novel materials and polymers. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to evaluate its potential toxicity in vivo.

Synthesis Methods

4-{[(3,4-dichlorophenyl)amino]methylene}-2-phenyl-1,3-oxazol-5(4H)-one can be synthesized using a variety of methods, including the reaction of 3,4-dichloroaniline with ethyl acetoacetate and ammonium acetate. This reaction produces an intermediate compound, which can be further reacted with phenyl isocyanate to yield this compound.

Scientific Research Applications

4-{[(3,4-dichlorophenyl)amino]methylene}-2-phenyl-1,3-oxazol-5(4H)-one has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been shown to exhibit anticancer, antimicrobial, and antiviral properties. In material science, this compound has been used as a building block for the synthesis of novel polymers and materials.